N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide
Overview
Description
N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide, otherwise known as FIPB, is a fluorinated benzamide derivative that has been extensively studied in recent years. FIPB has a wide range of applications in organic synthesis, medicinal chemistry, and drug discovery.
Scientific Research Applications
Scientific Research Applications
Alzheimer's Disease : A study used a molecular imaging probe structurally related to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide" for positron emission tomography (PET) imaging. This probe helped in quantifying serotonin 1A (5-HT(1A)) receptor densities in the brains of Alzheimer's disease patients, aiding in understanding the disease's progression (Kepe et al., 2006).
Gastrokinetic Activity : Benzamide derivatives, including compounds structurally similar to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide", demonstrated potent gastrokinetic activity in animal models. This study provided insights into the structure-activity relationships of these compounds (Kato et al., 1992).
Antibacterial Activity : Research on the synthesis and antibacterial activity of N- and O-acyl derivatives of primary amines and aminoalkanols, including compounds related to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide", has been conducted. These compounds have shown promise in antibacterial applications (Isakhanyan et al., 2016).
Antioxidant Activity : A study investigated the electrochemical oxidation of amino-substituted benzamide derivatives, which are structurally analogous to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide". These compounds have potential as powerful antioxidants by scavenging free radicals (Jovanović et al., 2020).
Antiviral and Anticancer Activities : Certain benzamide-based compounds, including those related to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide", were tested for their anti-influenza A virus (H5N1) activity. Some of these compounds showed significant antiviral activities, indicating their potential as novel antiviral agents (Hebishy et al., 2020).
Radiolabeling for Imaging : A study involved the radiolabeling of a compound similar to "N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide" for imaging serotonin-5HT2-receptors. This research contributes to the development of tracers for gamma-emission tomography (Mertens et al., 1994).
properties
IUPAC Name |
N-(5-amino-2-fluorophenyl)-4-(3-methylbutoxy)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN2O2/c1-12(2)9-10-23-15-6-3-13(4-7-15)18(22)21-17-11-14(20)5-8-16(17)19/h3-8,11-12H,9-10,20H2,1-2H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWHUXUTVQBQCSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-fluorophenyl)-4-(isopentyloxy)-benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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